N-(2-aminophenyl)-2,5-dichlorobenzamide

• IUPAC Name: N-(2-aminophenyl)-2,5-dichlorobenzamide
• InChI: InChI=1S/C13H10Cl2N2O/c14-8-5-6-10(15)9(7-8)13(18)17-12-4-2-1-3-11(12)16/h1-7H,16H2,(H,17,18)
• InChI Key: FBDKTQKYWQZANR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)NC(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C13H10Cl2N2O
• Molecular Weight: 281.13 g/mol

Description

N-(2-aminophenyl)-2,5-dichlorobenzamide, also known as ADP-ribosyl cyclase/cyclic ADP-ribose hydrolase 1 (CD38) inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(2-aminophenyl)-2,5-dichlorobenzamide inhibits CD38 by binding to its catalytic domain, preventing the synthesis of cyclic ADP-ribose (cADPR) and ADP-ribose (ADPR) from NAD+. cADPR and ADPR are important second messengers in intracellular calcium signaling and immune cell activation. Inhibition of CD38 by N-(2-aminophenyl)-2,5-dichlorobenzamide leads to a decrease in intracellular calcium levels and a reduction in immune cell activation, ultimately resulting in anti-tumor effects.
Biochemical and Physiological Effects:
N-(2-aminophenyl)-2,5-dichlorobenzamide has been shown to have anti-tumor effects in preclinical models of breast, lung, and pancreatic cancer. It has also been found to have anti-inflammatory effects in models of rheumatoid arthritis and sepsis. Additionally, N-(2-aminophenyl)-2,5-dichlorobenzamide has been shown to improve cognitive function and reduce neuroinflammation in models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2-aminophenyl)-2,5-dichlorobenzamide has several advantages for lab experiments, including its high potency and specificity for CD38 inhibition. However, its limited solubility in aqueous solutions can make it difficult to use in certain assays. Additionally, its potential toxicity and off-target effects should be carefully considered in experimental design.

Future Directions

N-(2-aminophenyl)-2,5-dichlorobenzamide has several potential future directions for research, including its use in combination with other anti-cancer therapies, such as chemotherapy and immunotherapy. Additionally, further studies are needed to better understand its mechanism of action and potential off-target effects. Finally, the development of more soluble analogs of N-(2-aminophenyl)-2,5-dichlorobenzamide may improve its utility in experimental design.

Synthesis Methods

N-(2-aminophenyl)-2,5-dichlorobenzamide can be synthesized through a multi-step process involving the reaction of 2,5-dichlorobenzoic acid with thionyl chloride to form 2,5-dichlorobenzoyl chloride. This intermediate is then reacted with 2-aminophenol in the presence of a base, such as potassium carbonate, to yield N-(2-aminophenyl)-2,5-dichlorobenzamide.

Scientific Research Applications

N-(2-aminophenyl)-2,5-dichlorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit CD38, an enzyme involved in the regulation of intracellular calcium signaling and immune cell activation. CD38 inhibition by N-(2-aminophenyl)-2,5-dichlorobenzamide has been found to reduce tumor growth and metastasis in preclinical models of breast, lung, and pancreatic cancer.